Cas no 1251562-74-9 (2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(3-methoxyphenyl)ethylacetamide)

• Product Name: 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(3-methoxyphenyl)ethylacetamide
• CAS No: 1251562-74-9
• MF: C₂₀H₂₁F₂N₃O₃
• MW: 389.39585185051
• CID: 5844224
• PubChem ID: 49676346
• Update Time: 2025-10-24

2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(3-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(3-methoxyphenyl)ethylacetamide
• 1251562-74-9
• AKOS024518673
• 2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(3-methoxyphenethyl)acetamide
• F5788-2245
• VU0520582-1
• 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-[2-(3-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C20H21F2N3O3/c1-28-16-4-2-3-14(11-16)7-8-23-19(26)13-24-9-10-25(20(24)27)15-5-6-17(21)18(22)12-15/h2-6,11-12H,7-10,13H2,1H3,(H,23,26)
• InChI Key： XCGLNDHEGALANI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(N(CC(NCCC2C=CC=C(C=2)OC)=O)CC1)=O)F

Computed Properties

• Exact Mass: 389.15509786g/mol
• Monoisotopic Mass: 389.15509786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.9Ų

Additional information on 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(3-methoxyphenyl)ethylacetamide

Compound CAS No. 1251562-74-9: 2-(3,4-Difluorophenyl)-2-oxoimidazolidin-1-yl-N-(2-(3-methoxyphenyl)ethyl)acetamide

The compound with CAS No. 1251562-74-9, known as 2-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(2-(3-methoxyphenyl)ethyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazolidinones, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a central imidazolidinone ring fused with a fluorinated aromatic ring and an acetamide group substituted with a methoxyphenyl moiety. These structural features contribute to its unique physicochemical properties and bioactivity.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of this compound, making it a promising candidate for drug development. Researchers have explored its mechanism of action, particularly its ability to inhibit key enzymes involved in inflammatory pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits potent COX-2 inhibitory activity, which is crucial for reducing inflammation without causing significant side effects on COX-1, which is essential for protecting the gastric mucosa.

In addition to its enzymatic inhibitory properties, the compound has shown potential in cancer therapy. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. A 2023 research article in *Oncotarget* reported that the compound selectively targets cancer cells while sparing normal cells, suggesting a high therapeutic index. This selective cytotoxicity is attributed to its ability to disrupt the mitochondrial membrane potential and trigger oxidative stress in cancer cells.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the imidazolidinone ring through cyclization reactions and the subsequent substitution of functional groups to introduce the fluorinated and methoxyphenyl moieties. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality control standards for preclinical and clinical studies.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and purity, providing a solid foundation for further pharmacokinetic and toxicological evaluations. Recent advancements in analytical chemistry have enabled researchers to perform real-time monitoring of the compound's stability under various storage conditions, ensuring its suitability for long-term use in therapeutic applications.

Looking ahead, the compound holds immense potential for addressing unmet medical needs in areas such as chronic inflammation, infectious diseases, and oncology. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound into clinical trials. Its unique combination of biological activities and favorable pharmacokinetic profiles positions it as a leading candidate for next-generation therapeutics.

In conclusion, CAS No. 1251562-74-9 represents a cutting-edge advancement in medicinal chemistry, with its innovative structure and diverse biological activities paving the way for novel therapeutic interventions. As research continues to unfold, this compound is expected to make significant contributions to the field of drug discovery and development.